Cas no 919511-42-5 (4-Piperidinamine, N-(3-methylbutyl)-1-(2-phenylethyl)-)

4-Piperidinamine, N-(3-methylbutyl)-1-(2-phenylethyl)- structure
919511-42-5 structure
Product Name:4-Piperidinamine, N-(3-methylbutyl)-1-(2-phenylethyl)-
CAS No:919511-42-5
MF:C18H30N2
MW:274.444204807281
CID:762340
PubChem ID:60762256
Update Time:2025-04-19

4-Piperidinamine, N-(3-methylbutyl)-1-(2-phenylethyl)- Chemical and Physical Properties

Names and Identifiers

    • 4-Piperidinamine, N-(3-methylbutyl)-1-(2-phenylethyl)-
    • N-(3-methylbutyl)-1-(2-phenylethyl)piperidin-4-amine
    • DTXSID90734004
    • 919511-42-5
    • AKOS009382461
    • Inchi: 1S/C18H30N2/c1-16(2)8-12-19-18-10-14-20(15-11-18)13-9-17-6-4-3-5-7-17/h3-7,16,18-19H,8-15H2,1-2H3
    • InChI Key: RYQKFGBFRJLOQQ-UHFFFAOYSA-N
    • SMILES: N1(CCC2C=CC=CC=2)CCC(CC1)NCCC(C)C

Computed Properties

  • Exact Mass: 274.240898965g/mol
  • Monoisotopic Mass: 274.240898965g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 7
  • Complexity: 238
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 15.3Ų
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